5-Nitro-2-phenyl-1,2-benzothiazol-3-one

• Molecular Formula: C13H8N2O3S
• Molecular Weight: 272.28 g/mol
• IUPAC Name: 5-nitro-2-phenyl-1,2-benzothiazol-3-one
• InChI: InChI=1S/C13H8N2O3S/c16-13-11-8-10(15(17)18)6-7-12(11)19-14(13)9-4-2-1-3-5-9/h1-8H
• InChI Key: MKTFTTAOICEELK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(S2)C=CC(=C3)[N+](=O)[O-]

Description

5-Nitro-2-phenyl-1,2-benzothiazol-3-one is a benzothiazole derivative characterized by a bicyclic core structure containing sulfur and nitrogen atoms. The compound features a nitro (-NO₂) substituent at position 5 and a phenyl group at position 2 (Figure 1). Benzothiazole derivatives are widely studied due to their diverse biological activities and industrial applications. The nitro group’s electron-withdrawing nature and the phenyl group’s steric and electronic effects likely influence the compound’s reactivity, solubility, and binding interactions in biological systems .

Comparison with Similar Compounds

2-Phenyl-2,3-dihydro-1,2-benzothiazol-3-one (Ebsulfur Derivatives)

• Structure : Contains a dihydro-benzothiazole core with a phenyl group at position 2.
• Activity: Acts as a high-affinity competitive inhibitor of human D-amino acid oxidase (hDAAO) with a reported Kᵢ of 9.6 nM. Binding involves π-π stacking with Tyr224 and FAD isoalloxazine in the enzyme’s rigid active site .
• Key Difference : The saturated dihydro structure in ebsulfur derivatives may enhance conformational flexibility compared to the fully aromatic 5-nitro derivative.

2-Benzyl-2,3-dihydro-1,2-benzothiazol-3-one (Compound 5)

• Structure : Features a benzyl substituent at position 2.
• Properties: Synthesized via CuI-catalyzed reactions (49% yield) with a melting point of 140–142°C.

6-Chloro-1,2-benzisothiazol-3-one

• Structure : Chloro substituent at position 6 on an isothiazole core.
• Activity : Exhibits antibacterial, antifungal, and anticancer properties. The chloro group’s moderate electron-withdrawing effect contrasts with the stronger nitro group, which may alter reactivity and metabolic stability .

1,1-Dioxo-1,2-benzothiazol-3-one (Saccharin)

• Structure : Contains a sulfonyl (-SO₂) group at position 1.
• Properties : High water solubility and sweet taste due to the polar sulfonyl group. The nitro group in the target compound likely reduces solubility but increases chemical stability under oxidative conditions .

Data Table: Comparative Analysis

Compound Name	Substituents	Biological Activity	Solubility	Key Applications
5-Nitro-2-phenyl-1,2-benzothiazol-3-one	5-NO₂, 2-Ph	Inferred enzyme inhibition	Likely low	Pharmacology, materials
2-Phenyl-2,3-dihydro-1,2-benzothiazol-3-one	2-Ph, dihydro core	hDAAO inhibition (Kᵢ = 9.6 nM)	Moderate	Enzyme inhibitors
6-Chloro-1,2-benzisothiazol-3-one	6-Cl	Antimicrobial, anticancer	Moderate	Medicine, dyes
Saccharin	1-SO₂	None (sweetener)	High	Food additive